Icotinib HCl

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  • Catalog No. : S547941
  • CAS No. : 1204313-51-8 (HCl)
  • Molecular Formula : C22H22ClN3O4
  • Molecular Weight : 427.89
  • Purity : >98% (or refer to the Certificate of Analysis)
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CAS Number

1204313-51-8 (HCl)

Product Name

Icotinib HCl

IUPAC Name

N-(3-ethynylphenyl)-7,8,10,11,13,14-hexahydro-[1,4,7,10]tetraoxacyclododecino[2,3-g]quinazolin-4-amine hydrochloride

Molecular Formula

C22H22ClN3O4

Molecular Weight

427.89

Appearance

Light yellow solid powder

Purity

>98% (or refer to the Certificate of Analysis)

INCHI

InChI=1S/C22H21N3O4.ClH/c1-2-16-4-3-5-17(12-16)25-22-18-13-20-21(14-19(18)23-15-24-22)29-11-9-27-7-6-26-8-10-28-20;/h1,3-5,12-15H,6-11H2,(H,23,24,25);1H

INCHI Key

PNNGXMJMUUJHAV-UHFFFAOYSA-N

SMILES

C#CC1=CC(NC2=C3C=C(OCCOCCOCCO4)C4=CC3=NC=N2)=CC=C1.[H]Cl

Solubility

Soluble in DMSO, not in water

Synonyms

BPI2009; BPI 2009; BPI-2009; Icotinib; Brand name: Conmana.

Shell Life

>2 years if stored properly

Icotinib, also known as BPI-2009, is an orally available quinazoline-based inhibitor of epidermal growth factor receptor (EGFR), with potential antineoplastic activity. Icotinib selectively inhibits the wild-type and several mutated forms of EGFR tyrosine kinase. This may lead to an inhibition of EGFR-mediated signal transduction and may inhibit cancer cell proliferation. EGFR, a receptor tyrosine kinase, is upregulated in a variety of cancer cell types.

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